Cas no 1820575-12-9 (2-Morpholinemethanamine, 4-methyl-3-phenyl-, (2S,3S)-)

• Product Name: 2-Morpholinemethanamine, 4-methyl-3-phenyl-, (2S,3S)-
• CAS No: 1820575-12-9
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6424486
• PubChem ID: 86812278
• Update Time: 2025-10-19

2-Morpholinemethanamine, 4-methyl-3-phenyl-, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

• 2-Morpholinemethanamine, 4-methyl-3-phenyl-, (2S,3S)-
• EN300-187692
• 1807921-01-2
• rac-[(2R,3R)-4-methyl-3-phenylmorpholin-2-yl]methanamine
• AKOS026744726
• 1820575-12-9
• [(2S,3S)-4-methyl-3-phenylmorpholin-2-yl]methanamine
• EN300-1667066
• rac-(2S,3S)-(4-Methyl-3-phenylmorpholin-2-yl)methanamine

• Inchi： 1S/C12H18N2O/c1-14-7-8-15-11(9-13)12(14)10-5-3-2-4-6-10/h2-6,11-12H,7-9,13H2,1H3/t11-,12-/m0/s1
• InChI Key： HFCLSNXNNDZCMZ-RYUDHWBXSA-N
• SMILES： N1(C)CCO[C@@H](CN)[C@@H]1C1=CC=CC=C1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38.5Ų

Additional information on 2-Morpholinemethanamine, 4-methyl-3-phenyl-, (2S,3S)-

2-Morpholinemethanamine, 4-methyl-3-phenyl-, (2S,3S)- (CAS No. 1820575-12-9): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

2-Morpholinemethanamine, 4-methyl-3-phenyl-, (2S,3S)- (CAS No. 1820575-12-9) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of morpholine derivatives and is characterized by its specific stereochemistry, which plays a crucial role in its biological activity.

The molecular structure of 2-Morpholinemethanamine, 4-methyl-3-phenyl-, (2S,3S)- consists of a morpholine ring attached to a chiral carbon center, which is further substituted with a methyl and a phenyl group. The (2S,3S) configuration imparts specific stereochemical properties that can influence the compound's interactions with biological targets. This stereochemistry is essential for optimizing the compound's pharmacological profile and minimizing potential side effects.

In recent years, the synthesis of chiral compounds has become increasingly important in drug development due to their enhanced selectivity and efficacy. The synthesis of 2-Morpholinemethanamine, 4-methyl-3-phenyl-, (2S,3S)- typically involves asymmetric catalysis techniques, which allow for the selective formation of the desired enantiomer. One common approach is the use of chiral catalysts such as BINAP or chiral phosphoric acids to achieve high enantioselectivity during the synthesis process.

The biological activity of 2-Morpholinemethanamine, 4-methyl-3-phenyl-, (2S,3S)- has been extensively studied in various preclinical models. Research has shown that this compound exhibits potent activity against several disease targets, including enzymes and receptors involved in neurodegenerative disorders and cancer. For instance, studies have demonstrated that 2-Morpholinemethanamine, 4-methyl-3-phenyl-, (2S,3S)- can modulate the activity of specific kinases and G protein-coupled receptors (GPCRs), which are key players in cellular signaling pathways.

In the context of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, 2-Morpholinemethanamine, 4-methyl-3-phenyl-, (2S,3S)- has shown promise as a potential therapeutic agent due to its ability to modulate neuroprotective pathways. Preclinical studies have indicated that this compound can reduce oxidative stress and inflammation in neuronal cells, thereby protecting against neurodegeneration. Additionally, it has been found to enhance cognitive function in animal models of cognitive impairment.

In cancer research, 2-Morpholinemethanamine, 4-methyl-3-phenyl-, (2S,3S)- has been investigated for its anti-proliferative properties. Studies have shown that it can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. For example, it has been found to downregulate the expression of oncogenes such as c-Myc and Bcl-2, leading to reduced tumor growth and increased apoptosis in cancer cells.

The pharmacokinetic properties of 2-Morpholinemethanamine, 4-methyl-3-phenyl-, (2S,3S)- have also been studied to ensure its suitability for clinical development. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a favorable half-life, making it a promising candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2-Morpholinemethanamine, 4-methyl-3-phenyl-, (2S,3S)- in human subjects. Early-phase trials have shown promising results with minimal adverse effects reported. These findings have paved the way for larger-scale clinical trials to further evaluate its therapeutic potential.

In conclusion, 2-Morpholinemethanamine, 4-methyl-3-phenyl-, (2S,3S)- (CAS No. 1820575-12-9) is a promising chiral compound with significant potential in medicinal chemistry. Its unique structural features and biological activity make it an attractive candidate for the development of novel therapeutic agents targeting neurodegenerative diseases and cancer. Ongoing research continues to uncover new applications and optimize its pharmacological profile for clinical use.